4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)-

• Molecular Formula: C7H6ClF3N2
• Molecular Weight: 210.58 g/mol
• IUPAC Name: 2-chloro-N-methyl-5-(trifluoromethyl)pyridin-4-amine
• InChI: InChI=1S/C7H6ClF3N2/c1-12-5-2-6(8)13-3-4(5)7(9,10)11/h2-3H,1H3,(H,12,13)
• InChI Key: NDYLJCOVZFSKKQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC=C1C(F)(F)F)Cl

Description

4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H6ClF3N2 and its molecular weight is 210.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 M Methylamine in MeOH (11.6 mL, 23.2 mmol) was added to 2-chloro-4-iodo-5-(trifluoromethyl)pyridine (357 mg, 1.16 mmol) and the mixture was heated in a microwave reactor at 130° C. for 1 hour. The mixture was concentrated in vacuo. Preparative thin-layer chromatography, eluting with 20% EtOAc:hexane, gave 2-chloro-N-methyl-5-(trifluoromethyl)pyridin-4-amine (77 mg, 0.363 mmol, 31% yield).